N-(4-ethylphenyl)-1-[(4-fluorophenyl)methoxy]-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(4-ethylphenyl)-1-[(4-fluorophenyl)methoxy]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19FN2O3/c1-2-15-7-11-18(12-8-15)23-20(25)19-4-3-13-24(21(19)26)27-14-16-5-9-17(22)10-6-16/h3-13H,2,14H2,1H3,(H,23,25)
• InChI Key: FIXSVCBZSNJKOA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=CC=CN(C2=O)OCC3=CC=C(C=C3)F
• Molecular Formula: C21H19FN2O3
• Molecular Weight: 366.4 g/mol
• CAS No.: 868678-04-0

Description

N-(4-ethylphenyl)-1-[(4-fluorophenyl)methoxy]-2-oxo-1,2-dihydropyridine-3-carboxamide is a synthetic small molecule characterized by a dihydropyridine core substituted with a 4-ethylphenyl carboxamide group at the 3-position and a 4-fluorobenzyl ether moiety at the 1-position. The methoxy linker (OCH₂) distinguishes it from close analogs, such as methyl-linked derivatives (e.g., N-(4-ethylphenyl)-1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide) .

Biological Activity

N-(4-ethylphenyl)-1-[(4-fluorophenyl)methoxy]-2-oxo-1,2-dihydropyridine-3-carboxamide (hereafter referred to as compound X) is a synthetic compound that has garnered attention due to its potential biological activities, particularly in the fields of oncology and virology. This article reviews the current understanding of its biological activity, including mechanisms of action, efficacy against various cell lines, and potential therapeutic applications.

Chemical Structure

The chemical structure of compound X can be represented as follows:

$$\text{C}_{19}\text{H}_{20}\text{F}\text{N}_2\text{O}_3$$

This structure includes a dihydropyridine core, which is significant in medicinal chemistry for its diverse biological activities.

Research indicates that compound X may exert its biological effects through several mechanisms:

• Inhibition of Cell Proliferation : Compound X has been shown to inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest. Studies suggest that it may affect key signaling pathways involved in cell growth and survival, including the Notch and AKT pathways .
• Induction of Oxidative Stress : The compound appears to increase the production of reactive oxygen species (ROS), leading to oxidative stress that contributes to cancer cell death .
• Impact on Apoptotic Pathways : Compound X activates caspase-dependent apoptotic pathways, evidenced by increased levels of cleaved caspases in treated cells. This suggests a mechanism where the compound promotes apoptosis through intrinsic pathways involving Bcl-2 family proteins .

Anticancer Activity

A series of studies have evaluated the anticancer activity of compound X against various cancer cell lines:

Cell Line	IC50 (μM)	Mechanism of Action
MCF-7 (Breast)	1.06	Induces apoptosis via ROS and caspase activation
MDA-MB-231 (Breast)	0.80	Inhibits proliferation and induces G2/M arrest
SK-BR-3 (Breast)	0.79	Promotes oxidative stress leading to cell death

These results indicate that compound X exhibits potent anticancer properties, particularly against breast cancer cell lines.

Antiviral Activity

Emerging data suggest that compounds with similar structures may exhibit antiviral properties. For instance, benzothiazolyl-pyridine hybrids have shown efficacy against H5N1 and SARS-CoV-2 viruses due to their fluorine substitution patterns, which might be relevant for compound X as well . However, specific studies on the antiviral activity of compound X are still needed.

Case Studies

Several case studies have highlighted the potential therapeutic applications of compound X:

• Breast Cancer Treatment : In vitro studies demonstrated that treatment with compound X led to significant reductions in cell viability in MCF-7 and MDA-MB-231 cells. The apoptotic effects were confirmed using annexin V/PI staining assays, indicating a promising avenue for breast cancer therapy .
• Combination Therapies : Preliminary investigations into combination therapies involving compound X with established chemotherapeutics suggest enhanced efficacy and reduced side effects, making it a candidate for further clinical development.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Functional Differences

The compound’s structure places it within a broader class of dihydropyridine carboxamides. Key comparisons include:

Table 1: Structural and Functional Comparison

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Key Functional Groups	Biological Target	Reference
N-(4-ethylphenyl)-1-[(4-fluorophenyl)methoxy]-2-oxo-1,2-dihydropyridine-3-carboxamide	1: 4-fluorophenylmethoxy; 3: 4-ethylphenyl carboxamide	~355.37*	Methoxy linker, fluorophenyl	Not explicitly stated (inferred: kinase inhibition)	—
BMS-777607	1: 4-fluorophenyl; 3: 4-ethoxy; 4: 2-amino-3-chloropyridinyloxy	525.91	Ethoxy, chloropyridine	Met kinase superfamily (IC₅₀ = 3.9 nM)
N-(4-ethylphenyl)-1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide	1: 4-fluorophenylmethyl; 3: 4-ethylphenyl carboxamide	339.37	Methyl linker	Screening compound (activity unspecified)

*Estimated based on structural analogy to ; exact value requires experimental validation.

Key Observations:

Substituent Effects : BMS-777607’s ethoxy group and chloropyridine moiety contribute to its high Met kinase selectivity and oral efficacy . The target compound lacks these groups, suggesting divergent target profiles.

4-Ethylphenyl vs.